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Compound of Interest

Compound Name: Usp8-IN-2

Cat. No.: B12398559 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Usp8-IN-2, a deubiquitinase inhibitor. Adherence to these procedures is critical to ensure

personnel safety and environmental protection, as Usp8-IN-2 is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1]

Hazard Identification and Classification
Usp8-IN-2 is classified as a hazardous substance. All waste containing this chemical, including

pure compound, solutions, and contaminated materials, must be treated as hazardous waste.

[1][2]

Hazard Class GHS Classification
Precautionary
Statement Code

Hazard Statement

Acute Toxicity (Oral) Category 4 H302 Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400
Very toxic to aquatic

life.

Chronic Aquatic

Toxicity
Category 1 H410

Very toxic to aquatic

life with long lasting

effects.

Data sourced from Usp8-IN-2 Safety Data Sheet.[1]

Key precautionary statements for disposal include:
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P273: Avoid release to the environment.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
Before handling Usp8-IN-2 for any purpose, including disposal, personnel must be equipped

with the appropriate PPE to prevent exposure.[1]

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use protective, chemical-resistant gloves.

Skin and Body Protection: Wear an impervious lab coat or other protective clothing.

Respiratory Protection: If handling the powder form or creating aerosols, use a suitable

respirator. Work should be conducted in an area with adequate exhaust ventilation.[1]

Step-by-Step Disposal Protocol for Usp8-IN-2 Waste
Disposal of Usp8-IN-2 must comply with all applicable federal, state, and local regulations.[3]

This protocol provides a general framework; researchers must consult and follow their

institution's specific Environmental Health and Safety (EHS) guidelines.[4]

Step 1: Waste Segregation and Collection
Identify Waste Streams: All materials contaminated with Usp8-IN-2 are considered

hazardous waste. This includes:

Unused or expired Usp8-IN-2 powder.

Stock solutions and diluted working solutions.

Contaminated lab supplies (e.g., pipette tips, gloves, absorbent paper, vials).[5]

Rinsate from cleaning contaminated glassware.[6]
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Segregate Waste: Do not mix Usp8-IN-2 waste with non-hazardous trash or other

incompatible chemical waste streams.[6] Store in a designated hazardous waste

accumulation area within the laboratory.[5]

Step 2: Container Selection and Labeling
Choose a Suitable Container:

Use a container that is in good condition, free of leaks, and compatible with the waste type

(e.g., a high-density polyethylene bottle for liquids).[6]

The container must have a leak-proof, screw-on cap. Parafilm or corks are not acceptable

closures.[5]

Label the Container Immediately:

As soon as waste is added, affix a "Hazardous Waste" tag provided by your institution's

EHS department.[2][4]

The label must include:

The words "Hazardous Waste".[4]

The full chemical name: "Usp8-IN-2". Do not use abbreviations.[4][6]

For mixtures, list all chemical constituents and their approximate percentages.[4]

The date waste was first added (accumulation start date).[4]

Principal investigator's name, lab location (building and room number), and contact

information.[4]

Check marks for the appropriate hazard pictograms (e.g., harmful, environmental

hazard).[4]

Step 3: Waste Accumulation and Storage
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Keep Containers Closed: Waste containers must remain securely closed at all times, except

when adding waste.[5][6]

Use Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container (such as a lab tray or bin) to contain any potential leaks or

spills.[2][5] The secondary container should be capable of holding 110% of the volume of the

primary container.[5]

Store Safely: Store the contained waste in a designated, secure area away from general

laboratory traffic and incompatible materials.[6]

Step 4: Disposal of Empty Usp8-IN-2 Containers
Containers that once held Usp8-IN-2 must be decontaminated before being discarded as

regular trash.

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., DMSO,

ethanol) that can dissolve the compound.[6]

Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be

collected in your Usp8-IN-2 liquid waste container.[2][6]

Deface the Label: Completely remove or deface the original manufacturer's label on the

empty container.[2]

Dispose of Container: The triple-rinsed, unlabeled container can now be disposed of in the

regular trash.[2][6]

Step 5: Arrange for Final Disposal
Contact EHS: Do not pour Usp8-IN-2 waste down the drain or discard it as regular trash.[4]

[7]

Schedule Pickup: Once the waste container is full or the accumulation time limit set by your

institution (often 90 days) is approaching, contact your EHS or Hazardous Waste Program to

schedule a pickup.[4][5] Submit a completed hazardous waste information form as required.

[4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Usp8-IN-2 waste.
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Caption: Workflow for the safe disposal of Usp8-IN-2 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

